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In the realm of environmental monitoring and food safety, the accurate quantification of
polychlorinated biphenyls (PCBs) is paramount. These persistent organic pollutants (POPS)
pose significant health risks, necessitating robust and reliable analytical methods. The
cornerstone of generating defensible data is a comprehensive method validation, a process
critically dependent on the proper use of Certified Reference Materials (CRMSs). This guide
provides an in-depth comparison of available CRMs for PCB analysis, offering field-proven
insights and detailed experimental protocols to aid researchers, scientists, and drug
development professionals in ensuring the scientific integrity of their results.

The Indispensable Role of CRMs in Method
Validation

Method validation is the documented process that demonstrates an analytical procedure is
suitable for its intended purpose.[1] For PCB analysis, this involves assessing key performance
characteristics such as accuracy, precision, linearity, and sensitivity. CRMs are homogeneous
and stable materials with one or more certified property values, accompanied by an uncertainty
and a statement of metrological traceability.[2][3] Their use is fundamental to establishing the
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accuracy and traceability of analytical measurements to national and international standards, a
core requirement for laboratories accredited under ISO/IEC 17025.[4]

The causality behind using CRMs is straightforward: they provide a benchmark of known
composition against which an analytical method's performance can be objectively evaluated.
By analyzing a CRM and comparing the obtained results with the certified values, laboratories
can quantify the bias and precision of their measurements, thereby ensuring the reliability of
the data generated for unknown samples.

A Comparative Overview of Certified Reference
Materials for PCB Analysis

The selection of an appropriate CRM is a critical decision that depends on the specific
analytical method being validated and the nature of the samples being analyzed. The primary
distinction lies between solution-based CRMs and matrix-matched CRMs.

Solution-Based CRMs

Solution-based CRMs consist of purified PCB congeners or Aroclor mixtures dissolved in a
high-purity solvent. These are invaluable for:

¢ Instrument Calibration: Establishing the relationship between the instrument signal and the
analyte concentration.

o Linearity Assessment: Evaluating the method's ability to produce results that are directly
proportional to the concentration of the analyte over a given range.

o Congener Identification: Verifying the retention times of individual PCB congeners.

Table 1: Comparison of Representative Solution-Based CRMs for PCB Analysis
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Certified Reference L Certified Analytes
. Description Intended Use
Material (Examples)
Three Planar PCB Calibration of
_ PCB 77, PCB 126, _
NIST SRM 2276 Congeners in chromatographic
PCB 169 , _
Isooctane[5] instrumentation

Verifying

Chlorinated Biphenyl )
chromatographic

NIST SRM 2262 Congenersin 2,2,4- 15 PCB congeners

i separations and
Trimethylpentane

detector response

7 indicator PCBs (28,
ERM®-AC809 PCBs in Iso-octane 52, 101, 118, 138,
153, 180)

Calibration and quality

control

Matrix-Matched CRMs

Matrix-matched CRMs are materials that closely resemble the actual samples being analyzed,
such as solil, sediment, or biological tissues, containing certified concentrations of PCBs. These

are essential for:

e Method Accuracy and Precision Assessment: Evaluating the entire analytical procedure,
including extraction, cleanup, and analysis, under conditions that mimic real-world samples.

» Assessing Matrix Effects: Determining the influence of other components in the sample
matrix on the analytical signal of the target PCBs.

» Evaluating Extraction Efficiency: Quantifying the recovery of PCBs from the sample matrix.

Table 2: Comparison of Representative Matrix-Matched CRMs for PCB Analysis
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Certified Reference . Certified Analytes
. Matrix Type Intended Use
Material (Examples)
) Evaluating analytical
New York/New Jersey  Multiple PCB

NIST SRM 1944

Waterway Sediment[5]
[6]

congeners, PAHS,

pesticides

methods for marine
sediment and similar

matrices

BAM-U019

Polychlorinated
Biphenyls in Soil[3][7]

10 PCB congeners

Verification of
analytical procedures
for PCBs in soils and

sediments

NIST SRM 1945

Whale Blubber|[8]

Multiple PCB
congeners, pesticides,
PBDEs

Evaluating analytical
methods for biological

tissues

ERM®-CC537

PCBs in

Contaminated Soil

7 indicator PCBs

Method validation and
quality control for soil

analysis

Experimental Protocols for Method Validation using

CRMs

A robust method validation protocol is a self-validating system, where each step is designed to

ensure the integrity of the final results. The following are detailed, step-by-step methodologies

for key validation experiments.

Experimental Workflow for PCB Analysis Method

Validation
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Caption: Interdependence of method validation parameters.
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Conclusion

The judicious selection and correct use of certified reference materials are non-negotiable for

the robust validation of PCB analysis methods. This guide has provided a comparative

overview of available CRMs and detailed experimental protocols to empower researchers to

generate high-quality, defensible data. By adhering to these principles of scientific integrity, the

analytical community can ensure the reliability of PCB measurements, which are crucial for

protecting human health and the environment.

References

Calculation of Measurement Uncertainty. (n.d.). Nordtest. Retrieved from [Link]

Measurement Uncertainty Estimation for Laboratories Performing PCDD/F and PCB Analysis
by Isotope Dilution Mass Spectrometry. (2017). ResearchGate. Retrieved from [Link]

Zertifikat, certificate "BAM-U019". (n.d.). BAM. Retrieved from [Link]

Certificate of Analysis - Standard Reference Material® 1676. (n.d.). NIST. Retrieved from
[Link]

Measurement Uncertainty. (n.d.). Bio-Rad. Retrieved from [Link]

Certificate of Analysis - Standard Reference Material® 2893. (2023). NIST. Retrieved from
[Link]

Archived Certificates, Certificates of Analysis, Reference Material Information Sheets, &
Reports of Investigations. (n.d.). NIST. Retrieved from [Link]

Guidance Document on Measurement Uncertainty for Laboratories performing PCDD/F and
PCB Analysis using Isotope Dilution Mass Spectrometry 2017. (2014). Food Safety -
European Commission. Retrieved from [Link]

DETERMINATION OF INTERLABORATORY DETECTION AND QUANTIFICATION LEVELS
FOR POLYCHLORINATED BIPHENYLS. (n.d.). Regulations.gov. Retrieved from [Link]

Existing CBP Procedure for Method Detection Limits — Chapter 6, Analytical Methods and
QC. (n.d.). Chesapeake Bay Program. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.nordtest.info/wp/2004/11/01/calculation-of-measurement-uncertainty-nt-tr-537/
https://www.researchgate.net/publication/312522788_Measurement_Uncertainty_Estimation_for_Laboratories_Performing_PCDDF_and_PCB_Analysis_by_Isotope_Dilution_Mass_Spectrometry
https://www.bam.de/Content/DE/Downloads/Publikationen/Zertifikate/zert019.pdf?__blob=publicationFile
https://www-s.nist.gov/srmors/certificates/1676.pdf
https://www.bio-rad.com/en-us/applications-technologies/measurement-uncertainty?ID=LUSO12E8Z
https://www-s.nist.gov/srmors/certificates/2893.pdf
https://shop.nist.gov/archived-certificates
https://food.ec.europa.eu/system/files/2016-10/cs_contaminants-guidance-pops-uncertainty_en.pdf
https://www.regulations.gov/document/EPA-HQ-OW-2004-0019-0011
https://www.chesapeakebay.net/what/publications/existing_cbp_procedure_for_method_detection_limits_chapter_6_analytical_methods_and_qc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553003?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

7 Steps to Calculate Measurement Uncertainty. (2025). ISOBudgets. Retrieved from [Link]

Method 8082A: Polychlorinated Biphenyls (PCBs) by Gas Chromatography. (n.d.). EPA.
Retrieved from [Link]

SRM 1944 New York/New Jersey Waterway Sediment. (2021). Data.gov. Retrieved from
[Link]

Calculating & Using Method Detection Limits. (2020). Water Environment Federation.
Retrieved from [Link]

Newly Developed Standard Reference Materials for Organic Contaminant Analysis. (n.d.).
OSTI.GOV. Retrieved from [Link]

A Useful Method with Appropriate Recovery and High Accuracy in Simultaneous Analysis of
12 Polychlorinated Biphenyls in Cereal. (n.d.). Journal of Nutrition and Food Security.
Retrieved from [Link]

Method 8082A. (n.d.). EPA. Retrieved from [Link]

1. ANALYTICAL METHODS. (n.d.). Agency for Toxic Substances and Disease Registry.
Retrieved from [Link]

The Determination of Polychlorinated Biphenyls (PCB) Using EPA Method 8082. (n.d.).
Waters. Retrieved from [Link]

Certificate of Analysis - Standard Reference Material® 2576. (n.d.). NIST. Retrieved from
[Link]

Appropriate use of EPA Methods 8082 and 1668. (n.d.). ESSLAB. Retrieved from [Link]

Certificate of Analysis - Standard Reference Material® 1945. (n.d.). NIST. Retrieved from
[Link]

METHOD 8082. (n.d.). EPA. Retrieved from [Link]

Standard Reference Materials. (n.d.). NIST. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.isobudgets.com/7-steps-to-calculate-measurement-uncertainty/
https://www.epa.gov/hw-sw846/method-8082a-polychlorinated-biphenyls-pcbs-gas-chromatography
https://catalog.data.gov/dataset/srm-1944-new-york-new-jersey-waterway-sediment
https://www.wef.org/globalassets/assets-wef/3---resources/online-education/webcasts/2020-webcasts/lab-webcast-archives/2020.07.16-lab---calculating--using-method-detection-limits-slides.pdf
https://www.osti.gov/servlets/purl/776517
https://jnfs.ssu.ac.ir/article-1-488-en.pdf
https://www.epa.gov/sites/default/files/2015-12/documents/8082a.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp17/c7.pdf
https://www.waters.com/webassets/cms/library/docs/720001099en.pdf
https://www-s.nist.gov/srmors/certificates/2576.pdf
https://www.esslab.com/wp-content/uploads/2021/03/Appropriate-use-of-EPA-Methods-8082-and-1668.pdf
https://tsapps.nist.gov/srmors/view_cert.cfm?srm=1945
https://www.epa.gov/sites/production/files/2015-07/documents/met8082.pdf
https://www.nist.gov/srm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553003?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Analysis of PCBs in Sewage sludge for the characterization study of ERM’'CC392. (2007).
WUR eDepot. Retrieved from [Link]

Method-8082A EPA PCB by GC. (n.d.). Scribd. Retrieved from [Link]

Measurements and Standards for Contaminants in Environmental Samples. (n.d.). NIST.
Retrieved from [Link]

What to do if the CRM recoveries are either too high or too low while digesting it along with
the samples, when analyzed for trace elements? (2022). ResearchGate. Retrieved from
[Link]

Analysis of Polychlorinated Biphenyls on 8890-5977B GC/MSD by Following the China HJ
743-2015 Method. (2019). Agilent. Retrieved from [Link]

Appendix F: Methods of Analysis of PCBs in Sediments, Water, and Biota. (2001). The
National Academies Press. Retrieved from [Link]

Certificate BAM-U024. (n.d.). BAM. Retrieved from [Link]

Statistical Evaluation of Recovery of Copper from Printed Circuit Board (PCB) by using
Hydrometallurgical Method and RSM Model. (n.d.). ResearchGate. Retrieved from [Link]

PCBs in Sediments at Selected Sites in Puget Sound. (n.d.). Washington State Department
of Ecology. Retrieved from [Link]

BAM-UO030 Pentachlorophenol in Wood - Certification Report. (n.d.). BAM. Retrieved from
[Link]

BAM-U130 - Certification report. (n.d.). BAM. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://edepot.wur.nl/25396
https://www.scribd.com/document/339463990/Method-8082A-EPA-PCB-by-GC
https://www.nist.gov/programs-projects/measurements-and-standards-contaminants-environmental-samples
https://www.researchgate.net/post/What_to_do_if_the_CRM_recoveries_are_either_too_high_or_too_low_while_digesting_it_along_with_the_samples_when_analyzed_for_trace_elements
https://www.agilent.com/cs/library/applications/application-pcb-8890-5977b-gc-msd-china-hj-743-2015-5994-1372en-agilent.pdf
https://www.nap.edu/read/10041/chapter/13
https://www.bam.de/Content/DE/Downloads/Referenzmaterialien/Zertifikate/BAM-U024_Zertifikat_Z-Bericht.pdf?__blob=publicationFile
https://www.researchgate.net/publication/282346765_Statistical_Evaluation_of_Recovery_of_Copper_from_Printed_Circuit_Board_PCB_by_using_Hydrometallurgical_Method_and_RSM_Model
https://apps.ecology.wa.gov/publications/documents/0003023.pdf
https://www.bam.de/Content/DE/Downloads/Referenzmaterialien/Zertifikate/BAM-U030_Zertifikat_Z-Bericht.pdf?__blob=publicationFile
https://www.bam.de/Content/DE/Downloads/Referenzmaterialien/Zertifikate/BAM-U130_Zertifikat_Z-Bericht.pdf?__blob=publicationFile
https://www.benchchem.com/product/b15553003?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553003?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Sources

. food.ec.europa.eu [food.ec.europa.eu]

. researchgate.net [researchgate.net]

. bam.de [bam.de]

. edepot.wur.nl [edepot.wur.nl]

. assets.lgcstandards.com [assets.lgcstandards.com]
. catalog.data.gov [catalog.data.gov]

. PCB in soil | CAS | LGC Standards [Igcstandards.com]

°
[e0] ~ » [6)] EaN w N -

. tsapps.nist.gov [tsapps.hist.gov]

¢ To cite this document: BenchChem. [A Researcher's Guide to Certified Reference Materials
for PCB Analysis Validation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553003/docs#a-researcher-s-guide-to-certified-
reference-materials-for-pcb-analysis-validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://food.ec.europa.eu/document/download/8e974557-3720-4bac-be6e-d0d641349600_en?filename=animal-feed-guidance_document_pcdd-f_pcb_en.pdf
https://www.researchgate.net/publication/312472889_Measurement_Uncertainty_Estimation_for_Laboratories_Performing_PCDDF_and_PCB_Analysis_by_Isotope_Dilution_Mass_Spectrometry
https://www.bam.de/_SharedDocs/DE/Downloads/Referenztmaterialien/RM-Archiv/bam_u019e.pdf?__blob=publicationFile
https://edepot.wur.nl/146710
https://assets.lgcstandards.com/sys-master%2Fpdfs%2Fh0f%2Fh0b%2F10333711204382%2FCOA_NIST-1944_ST-WB-CERT-3406469-1-1-1.PDF
https://catalog.data.gov/dataset/srm-1944-new-york-new-jersey-waterway-sediment-2a3d0
https://www.lgcstandards.com/DE/en/PCB-in-soil/p/BAM-U019A?queryID=ce543029a5e1feced7a39a9650e8940f
https://tsapps.nist.gov/srmext/certificates/1945.pdf
https://www.benchchem.com/product/b15553003/docs#a-researcher-s-guide-to-certified-reference-materials-for-pcb-analysis-validation
https://www.benchchem.com/product/b15553003/docs#a-researcher-s-guide-to-certified-reference-materials-for-pcb-analysis-validation
https://www.benchchem.com/product/b15553003/docs#a-researcher-s-guide-to-certified-reference-materials-for-pcb-analysis-validation
https://www.benchchem.com/product/b15553003/docs#a-researcher-s-guide-to-certified-reference-materials-for-pcb-analysis-validation
https://www.benchchem.com/product/b15553003?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553003?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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